Cas no 1781713-64-1 (2-(Oxan-3-yl)propan-1-ol)

• Product Name: 2-(Oxan-3-yl)propan-1-ol
• CAS No: 1781713-64-1
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 6231801
• PubChem ID: 84064200
• Update Time: 2025-10-19

2-(Oxan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-3-yl)propan-1-ol
• 1781713-64-1
• EN300-6506244
• 2-(Oxan-3-yl)propan-1-ol

• Inchi： 1S/C8H16O2/c1-7(5-9)8-3-2-4-10-6-8/h7-9H,2-6H2,1H3
• InChI Key： HSJPLLRBWCOXJG-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C(C)CO

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(Oxan-3-yl)propan-1-ol

Introduction to 2-(Oxan-3-yl)propan-1-ol (CAS No. 1781713-64-1)

2-(Oxan-3-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1781713-64-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This alcohol derivative features a unique structural framework that combines an oxane ring (a three-membered cyclic ether) with a propanol moiety, making it a versatile intermediate in synthetic chemistry and potential candidate for various biochemical applications.

The compound's molecular structure, characterized by the presence of an oxygen atom in the oxane ring and a hydroxyl group (-OH) on the propanol chain, contributes to its reactivity and functional diversity. Such structural features are of particular interest in medicinal chemistry, where modifications at specific positions can influence biological activity and pharmacokinetic properties.

In recent years, there has been growing interest in 2-(Oxan-3-yl)propan-1-ol due to its potential role as a building block in the synthesis of more complex molecules. The oxane ring, known for its stability and ability to mimic certain biological functionalities, has been explored in the development of novel drug candidates. For instance, derivatives of this compound have been investigated for their interactions with enzymes and receptors, which are critical in drug design.

One of the most compelling aspects of 2-(Oxan-3-yl)propan-1-ol is its utility in the synthesis of bioactive molecules. Researchers have leveraged its structural motifs to develop compounds with antimicrobial, anti-inflammatory, and even anticancer properties. The propanol moiety, in particular, provides a flexible scaffold that can be modified to enhance solubility and target specificity. This has led to several studies exploring its incorporation into drug-like molecules designed to interact with specific biological pathways.

The compound's relevance is further underscored by its application in the development of chiral auxiliaries and catalysts. The presence of the oxane ring allows for stereochemical control, which is essential in many pharmaceutical applications where enantiomeric purity is critical. Recent advancements in asymmetric synthesis have demonstrated the use of 2-(Oxan-3-yl)propan-1-ol as a precursor for synthesizing enantiomerically pure compounds, which are often more effective and have fewer side effects compared to their racemic counterparts.

Moreover, the pharmaceutical industry has shown interest in 2-(Oxan-3-yl)propan-1-ol as a potential starting material for novel therapeutics. Its unique structural properties make it suitable for use in fragment-based drug design, where small molecules are screened for their ability to bind to biological targets. The compound's ability to serve as a linker or bridge between different pharmacophores has made it valuable in generating libraries of diverse compounds for high-throughput screening.

From a synthetic chemistry perspective, 2-(Oxan-3-yl)propan-1-ol offers several advantages due to its relatively simple yet functional structure. It can be easily modified through various chemical transformations, such as oxidation, reduction, or substitution reactions, allowing chemists to tailor its properties for specific applications. This adaptability has made it a preferred choice for researchers working on complex synthetic routes.

In conclusion, 2-(Oxan-3-yl)propan-1-ol (CAS No. 1781713-64-1) represents a promising compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, combined with its reactivity and versatility, make it an invaluable tool for chemists and biologists alike. As research continues to uncover new ways to utilize this compound, its importance is likely to grow further, contributing to advancements in drug discovery and synthetic methodologies.